Cas no 725266-66-0 (1-Iodo-3-methoxy-2-nitrobenzene)

1-Iodo-3-methoxy-2-nitrobenzene is a halogenated aromatic compound featuring iodine, methoxy, and nitro functional groups on a benzene ring. Its distinct substitution pattern makes it a valuable intermediate in organic synthesis, particularly in cross-coupling reactions such as Suzuki or Sonogashira couplings, where the iodine substituent serves as a reactive site. The electron-withdrawing nitro group and electron-donating methoxy group influence its reactivity, enabling selective transformations. This compound is commonly employed in pharmaceutical and agrochemical research for constructing complex molecular frameworks. Its stability under standard conditions and well-defined reactivity profile contribute to its utility in synthetic chemistry applications. Proper handling is advised due to potential hazards associated with nitro and iodo functionalities.
1-Iodo-3-methoxy-2-nitrobenzene structure
725266-66-0 structure
Product Name:1-Iodo-3-methoxy-2-nitrobenzene
CAS No:725266-66-0
MF:C7H6INO3
MW:279.031914234161
MDL:MFCD18397933
CID:3048489
PubChem ID:44720399
Update Time:2025-05-21

1-Iodo-3-methoxy-2-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Iodo-3-methoxy-2-nitro-benzene
    • MFCD18397933
    • 3-IODO-2-NITROANISOLE
    • s11058
    • AS-54512
    • 725266-66-0
    • 1-iodo-3-methoxy-2-nitrobenzene
    • CS-0197390
    • AKOS027322684
    • SCHEMBL20489366
    • 1-iodo-3-methoxy-2-nitrobenzene,3-iodo-2-nitrophenyl methyl ether
    • 1-Iodo-3-methoxy-2-nitrobenzene, 3-Iodo-2-nitrophenyl methyl ether
    • 3-Iodo-2-nitro anisole
    • 1-Iodo-3-methoxy-2-nitrobenzene
    • MDL: MFCD18397933
    • Inchi: 1S/C7H6INO3/c1-12-6-4-2-3-5(8)7(6)9(10)11/h2-4H,1H3
    • InChI Key: RINUUFLGNUBQLM-UHFFFAOYSA-N
    • SMILES: IC1=CC=CC(=C1[N+](=O)[O-])OC

Computed Properties

  • Exact Mass: 278.93924g/mol
  • Monoisotopic Mass: 278.93924g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 55Ų

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Additional information on 1-Iodo-3-methoxy-2-nitrobenzene

1-Iodo-3-methoxy-2-nitrobenzene (CAS No. 725266-66-0)

1-Iodo-3-methoxy-2-nitrobenzene, also known by its CAS registry number 725266-66-0, is a highly specialized organic compound with significant applications in the fields of chemical synthesis and materials science. This compound is characterized by its unique structure, which combines an iodine atom, a methoxy group, and a nitro group attached to a benzene ring. The presence of these functional groups makes it a versatile building block in organic chemistry, enabling it to participate in a wide range of reactions.

The synthesis of 1-Iodo-3-methoxy-2-nitrobenzene typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have allowed for more efficient and selective routes to this compound. For instance, researchers have explored the use of palladium-catalyzed cross-coupling reactions to incorporate the iodine atom into the aromatic ring, while maintaining the integrity of the methoxy and nitro substituents. These methods not only enhance the yield but also improve the purity of the final product, making it more suitable for high-performance applications.

In terms of chemical properties, 1-Iodo-3-methoxy-2-nitrobenzene exhibits distinctive reactivity due to the electronic effects of its substituents. The nitro group is a strong electron-withdrawing group, which activates the benzene ring towards electrophilic substitution at specific positions. Conversely, the methoxy group is an electron-donating group, which can direct certain reactions to occur at particular sites on the aromatic ring. The iodine atom, being a halogen with unique electronic properties, further modulates the reactivity of the molecule, making it a valuable substrate for various transformations.

Recent studies have highlighted the role of 1-Iodo-3-methoxy-2-nitrobenzene in advanced materials research. For example, this compound has been utilized as a precursor in the synthesis of novel polycyclic aromatic hydrocarbons (PAHs), which are critical components in organic electronics and optoelectronic devices. Its ability to undergo controlled coupling reactions has enabled researchers to construct complex molecular architectures with tailored electronic properties.

Beyond its synthetic applications, 1-Iodo-3-methoxy-2-nitrobenzene has also found relevance in medicinal chemistry. The compound serves as a valuable intermediate in the development of bioactive molecules with potential therapeutic applications. Its structure allows for further functionalization, enabling chemists to explore its pharmacokinetic properties and evaluate its suitability as a drug candidate.

In conclusion, 1-Iodo-3-methoxy-2-nitrobenzene (CAS No. 725266-66-0) stands as a testament to the ingenuity of modern organic chemistry. Its unique combination of functional groups makes it an invaluable tool in both academic research and industrial applications. As ongoing research continues to uncover new synthetic pathways and functionalizations, this compound is poised to play an even greater role in shaping the future of chemical science.

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